![molecular formula C16H17N3O2S B2931209 (E)-1-(3-(pyridazin-3-yloxy)piperidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one CAS No. 2035023-29-9](/img/structure/B2931209.png)
(E)-1-(3-(pyridazin-3-yloxy)piperidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-1-(3-(pyridazin-3-yloxy)piperidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as PDP-T and is a member of the class of compounds known as pyridazine derivatives. PDP-T is a potent inhibitor of a specific enzyme that is involved in the regulation of various physiological processes, making it a promising candidate for the treatment of several diseases.
Scientific Research Applications
Heterocyclic Compound Synthesis and Biological Activity
Compounds similar to "(E)-1-(3-(pyridazin-3-yloxy)piperidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one" have been synthesized for their potential biological activities. For instance, the synthesis of novel pyrimidine-2-thiol, pyrazole, pyran derivatives from a starting compound closely related to the one has shown potent anti-inflammatory and antioxidant activities both in vitro and in vivo (Shehab, Abdellattif, & Mouneir, 2018). These findings highlight the therapeutic potential of these heterocyclic derivatives in treating conditions associated with oxidative stress and inflammation.
Pharmaceutical Patent Insights
Patent literature reflects the interest in compounds with structures similar to "this compound" for various pharmacological applications. Patents describe the synthesis and activity of related compounds with potential uses in treating cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic conditions (Habernickel, 2002). This underscores the compound's versatility in drug development and its significance in addressing a broad range of health issues.
Analgesic and Antiparkinsonian Activities
Research into substituted pyridine derivatives, including those synthesized from compounds structurally related to "this compound," has revealed good analgesic and antiparkinsonian activities. These activities are comparable to reference drugs like Valdecoxib® and Benzatropine® (Amr, Maigali, & Abdulla, 2008). This indicates the potential of such compounds in the development of new treatments for pain and Parkinson's disease.
Anticonvulsant Properties
The structural and electronic properties of anticonvulsant drugs, including those related to the compound , have been examined, revealing insights into their action mechanisms (Georges, Vercauteren, Evrard, & Durant, 1989). Understanding these properties aids in the rational design of new anticonvulsant medications.
Insecticidal Applications
Some pyridine derivatives have demonstrated significant insecticidal activities, offering a basis for developing new pest control agents (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014). This research area expands the utility of such compounds beyond medical applications to agricultural ones.
properties
IUPAC Name |
(E)-1-(3-pyridazin-3-yloxypiperidin-1-yl)-3-thiophen-2-ylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2S/c20-16(8-7-14-5-3-11-22-14)19-10-2-4-13(12-19)21-15-6-1-9-17-18-15/h1,3,5-9,11,13H,2,4,10,12H2/b8-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWGKUBFAASVGKO-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C=CC2=CC=CS2)OC3=NN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(CN(C1)C(=O)/C=C/C2=CC=CS2)OC3=NN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.